Cas no 1784291-82-2 (6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid)

• Product Name: 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid
• CAS No: 1784291-82-2
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• CID: 5463649
• Update Time: 2025-08-05

6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid
• starbld0049769
• Z2733616133
• 6-bromo-2-formylimidazo[1,2-a]pyridine-7-carbox ylic acid

• Inchi： 1S/C9H5BrN2O3/c10-7-3-12-2-5(4-13)11-8(12)1-6(7)9(14)15/h1-4H,(H,14,15)
• InChI Key： SJZCCGCHWVNGBY-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC2=NC(C=O)=CN2C=1

Computed Properties

• Exact Mass: 267.94835 g/mol
• Monoisotopic Mass: 267.94835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.7
• Molecular Weight: 269.05

Additional information on 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid

6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 1784291-82-2): An Overview

6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 1784291-82-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The bromine substituent and the formyl group contribute to its reactivity and biological activity, making it an attractive candidate for various chemical transformations and biological studies.

The chemical structure of 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid consists of an imidazo[1,2-a]pyridine core, which is a heterocyclic ring system with a broad range of biological activities. The presence of the bromine atom at the 6-position and the formyl group at the 2-position imparts specific properties that can be exploited in the design of novel therapeutic agents. The carboxylic acid group at the 7-position further enhances its reactivity and solubility, making it suitable for various synthetic routes and biological assays.

In recent years, there has been a growing interest in the development of imidazopyridine derivatives due to their diverse pharmacological properties. These compounds have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The bromine substituent in 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid can be used as a handle for further functionalization, allowing researchers to introduce additional groups that can modulate the compound's activity and selectivity.

The formyl group in 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid is particularly noteworthy due to its reactivity. It can undergo various chemical reactions, such as reduction to form an alcohol or aldehyde, or condensation with amines to form imines. These transformations can lead to the synthesis of new derivatives with enhanced biological activity or improved pharmacokinetic properties. For example, recent studies have shown that the formyl group can be converted into a hydrazide moiety, which has been found to exhibit potent antitumor activity against several cancer cell lines.

The carboxylic acid group in 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid also plays a crucial role in its biological activity. This functional group can participate in hydrogen bonding interactions with target proteins, enhancing the compound's binding affinity and selectivity. Additionally, the carboxylic acid group can be esterified or amidated to improve the compound's solubility and stability, which are important considerations for drug development.

The synthesis of 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. One common approach involves the condensation of a suitable aryl aldehyde with a pyridine derivative followed by bromination and formylation steps. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the preparation of this compound, reducing both cost and waste.

In terms of biological evaluation, 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid has been tested in various assays to assess its potential therapeutic applications. Studies have shown that it exhibits significant antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond cancer research, there is growing interest in exploring the potential of imidazopyridine derivatives like 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These compounds have been shown to modulate neurotransmitter systems and protect against neuronal damage induced by oxidative stress and inflammation.

In conclusion, 6-Bromo-2-formylimidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 1784291-82-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further functionalization and biological evaluation. Ongoing research continues to uncover new insights into its properties and potential therapeutic uses, positioning it as a valuable tool in the quest for novel treatments for various diseases.